N-(2,2-dimethoxyethyl)-N'-[1-(pyridin-3-yl)ethyl]ethanediamide

• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)-N'-(1-pyridin-3-ylethyl)oxamide
• InChI: InChI=1S/C13H19N3O4/c1-9(10-5-4-6-14-7-10)16-13(18)12(17)15-8-11(19-2)20-3/h4-7,9,11H,8H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: MWMBXHJXMORBLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)NC(=O)C(=O)NCC(OC)OC

Description

N-(2,2-dimethoxyethyl)-N’-[1-(pyridin-3-yl)ethyl]ethanediamide is a synthetic organic compound Its structure consists of a pyridine ring, an ethanediamide backbone, and a dimethoxyethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,2-dimethoxyethyl)-N’-[1-(pyridin-3-yl)ethyl]ethanediamide typically involves multi-step organic reactions. One possible route could be:

Starting Materials: Pyridine-3-ethylamine, 2,2-dimethoxyethanol, and ethylenediamine.

Step 1: Protection of the amine group in pyridine-3-ethylamine using a suitable protecting group.

Step 2: Reaction of the protected amine with 2,2-dimethoxyethanol under acidic or basic conditions to form the dimethoxyethyl derivative.

Step 3: Deprotection of the amine group.

Step 4: Coupling of the resulting intermediate with ethylenediamine to form the final product.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic route for large-scale production. This could include the use of continuous flow reactors, optimization of reaction conditions (temperature, pressure, solvents), and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2,2-dimethoxyethyl)-N’-[1-(pyridin-3-yl)ethyl]ethanediamide may undergo various chemical reactions, including:

Oxidation: The compound could be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions could be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound may undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles or electrophiles in appropriate solvents (e.g., water, ethanol).

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce amines or alcohols.

Scientific Research Applications

N-(2,2-dimethoxyethyl)-N’-[1-(pyridin-3-yl)ethyl]ethanediamide could have several scientific research applications:

Chemistry: As a building block in organic synthesis for the preparation of more complex molecules.

Biology: Potential use as a ligand in biochemical assays or as a probe in molecular biology studies.

Medicine: Investigation of its pharmacological properties for potential therapeutic applications.

Industry: Use in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(2,2-dimethoxyethyl)-N’-[1-(pyridin-3-yl)ethyl]ethanediamide would depend on its specific application. In a biological context, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved would be determined by the nature of these interactions and the biological systems in which the compound is studied.

Comparison with Similar Compounds

Conclusion

N-(2,2-dimethoxyethyl)-N’-[1-(pyridin-3-yl)ethyl]ethanediamide is a compound with potential applications in various scientific fields Its synthesis involves multiple steps, and it can undergo various chemical reactions